N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide
• InChI: InChI=1S/C20H20N2O3/c1-3-13-8-7-9-14(4-2)18(13)21-17(23)12-22-16-11-6-5-10-15(16)19(24)20(22)25/h5-11H,3-4,12H2,1-2H3,(H,21,23)
• InChI Key: KQGXCXKNUGIIEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2C3=CC=CC=C3C(=O)C2=O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide, also known as DEPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DEPA is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide involves the inhibition of various signaling pathways such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide also induces apoptosis in cancer cells by activating caspase-3 and caspase-9 and inhibiting Bcl-2 expression. In neuroprotection, N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide protects against oxidative stress and inflammation-induced neuronal damage by activating the Nrf2/HO-1 pathway and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has been shown to have various biochemical and physiological effects such as inhibiting cancer cell growth, inducing apoptosis, protecting against oxidative stress and inflammation-induced neuronal damage, and reducing inflammation. N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has also been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide is its potential applications in various scientific research fields such as cancer research, neuroprotection, and anti-inflammatory therapy. Another advantage is its low toxicity in vitro and in vivo. However, one limitation of N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide is its limited solubility in aqueous solutions, which may affect its bioavailability in vivo.

Future Directions

For N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide research include investigating its potential applications in other scientific research fields such as cardiovascular disease, diabetes, and infectious diseases. Other future directions include developing more efficient synthesis methods and improving its solubility in aqueous solutions for better bioavailability in vivo. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide and its potential side effects.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has been studied for its potential applications in various scientific research fields such as cancer research, neuroprotection, and anti-inflammatory therapy. In cancer research, N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has been shown to protect against oxidative stress and inflammation-induced neuronal damage. In anti-inflammatory therapy, N-(2,6-diethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.